Cas no 3037-89-6 (Dioctadecyl Hydrogen Phosphate)

• Product Name: Dioctadecyl Hydrogen Phosphate
• CAS No: 3037-89-6
• MF: C₃₆H₇₅O₄P
• MW: 602.952073335648
• CID: 306852
• PubChem ID: 76433
• Update Time: 2025-04-19

Dioctadecyl Hydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dioctadecyl ester
• DI-N-OCTADECYL PHOSPHATE
• Dioctadecyl hydrogen phosphate
• AC1L2QWE
• AC1Q6S92
• Dioctadecyl orthophosphate
• Dioctadecyl phosphate
• Dioctadecyl-hydrogenphosphat
• Distearyl acid phosphate
• Distearyl phosphate
• Phosphated stearyl alcohol
• Phosphorsaeure-dioctadecylester
• 3037-89-6
• NSC 2681
• phosphoric acid distearyl ester
• FT-0634617
• NSC2681
• DTXSID90863065
• Q27259061
• NSC-2681
• NS00083137
• EINECS 221-237-8
• UNII-47N7586GSW
• Phosphoric acid, dioctadecyl ester
• DIOCTADECYL MONOHYDROGEN PHOSPHATE
• W-109850
• FRXGWNKDEMTFPL-UHFFFAOYSA-N
• SCHEMBL125086
• MFCD00026678
• 47N7586GSW
• MONOHYDROGEN DISTEARYL PHOSPHATE
• Dioctadecyl Hydrogen Phosphate

• Inchi： 1S/C36H75O4P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-39-41(37,38)40-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3,(H,37,38)
• InChI Key： FRXGWNKDEMTFPL-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 602.54065
• Monoisotopic Mass: 602.54
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 36
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16.6

Experimental Properties

• Density: 0.917
• Boiling Point: 642.9°C at 760 mmHg
• Flash Point: 342.6 ℃
• Refractive Index: 1.462 
• PSA: 55.76
• LogP: 13.64300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates